Cas no 56941-72-1 (1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester)

1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester structure
56941-72-1 structure
Product Name:1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
CAS No:56941-72-1
MF:C16H18O8
MW:338.309325695038
CID:372894
PubChem ID:143432
Update Time:2025-04-19

1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
    • 1,2,4,5-Benzene-tetracarboxylic acid, dipropyl ester
    • 2,5-bis(propoxycarbonyl)terephthalic acid
    • SCHEMBL11577038
    • 56941-72-1
    • DTXSID50205482
    • Inchi: 1S/C16H18O8/c1-3-5-23-15(21)11-7-10(14(19)20)12(8-9(11)13(17)18)16(22)24-6-4-2/h7-8H,3-6H2,1-2H3,(H,17,18)(H,19,20)
    • InChI Key: UMPAINQRYDYVBA-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C1C=C(C(=O)O)C(C(=O)OCCC)=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 338.10014
  • Monoisotopic Mass: 338.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.319
  • Boiling Point: 551.1°Cat760mmHg
  • Flash Point: 200.8°C
  • Refractive Index: 1.554
  • PSA: 127.2
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